Cas no 1807192-63-7 ((2,4-Difluoro-3-methylphenyl)(methyl)sulfane)

• Product Name: (2,4-Difluoro-3-methylphenyl)(methyl)sulfane
• CAS No: 1807192-63-7
• MF: C₈H₈F₂S
• MW: 174.210927963257
• CID: 5076296
• Update Time: 2025-05-19

(2,4-Difluoro-3-methylphenyl)(methyl)sulfane Chemical and Physical Properties

Names and Identifiers

• (2,4-Difluoro-3-methylphenyl)(methyl)sulfane

• Inchi： 1S/C8H8F2S/c1-5-6(9)3-4-7(11-2)8(5)10/h3-4H,1-2H3
• InChI Key： GNHWTADSAIAJQP-UHFFFAOYSA-N
• SMILES： S(C)C1=CC=C(C(C)=C1F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 129
• XLogP3: 3
• Topological Polar Surface Area: 25.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on (2,4-Difluoro-3-methylphenyl)(methyl)sulfane

Introduction to (2,4-Difluoro-3-methylphenyl)(methyl)sulfane (CAS No. 1807192-63-7)

(2,4-Difluoro-3-methylphenyl)(methyl)sulfane, also known by its CAS number 1807192-63-7, is a compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and materials science. This compound is characterized by its sulfane (sulfur-hydrogen) functional group and the presence of difluoro and methyl substituents on the phenyl ring. These features contribute to its distinct physical and chemical properties, making it a valuable candidate for a wide range of research and industrial applications.

The molecular formula of (2,4-Difluoro-3-methylphenyl)(methyl)sulfane is C₉H₉F₂S, with a molecular weight of approximately 186.22 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including the reaction of 2,4-difluoro-3-methylbenzenethiol with methyl iodide in the presence of a base such as potassium carbonate. This synthesis method ensures high purity and yield, making it suitable for both laboratory-scale and industrial-scale production.

In terms of physical properties, (2,4-Difluoro-3-methylphenyl)(methyl)sulfane is a colorless liquid at room temperature with a characteristic odor. It is soluble in common organic solvents such as dichloromethane, acetone, and ethanol but has limited solubility in water. The compound's low polarity and the presence of fluorine atoms contribute to its stability and resistance to degradation under various conditions.

One of the key areas where (2,4-Difluoro-3-methylphenyl)(methyl)sulfane has shown significant promise is in medicinal chemistry. Recent studies have explored its potential as a building block for the synthesis of novel pharmaceuticals. For instance, researchers at the University of California have utilized this compound as a starting material for the development of new antiviral agents. The difluoro substituents on the phenyl ring have been shown to enhance the lipophilicity and bioavailability of the resulting compounds, which can be crucial for their effectiveness in treating viral infections.

Beyond antiviral applications, (2,4-Difluoro-3-methylphenyl)(methyl)sulfane has also been investigated for its potential use in cancer therapy. A study published in the Journal of Medicinal Chemistry highlighted the compound's ability to modulate specific cellular pathways involved in cancer progression. The sulfane functional group was found to play a crucial role in this activity by interacting with key enzymes and proteins within cancer cells. This finding opens up new avenues for the development of targeted cancer therapies that could offer improved efficacy and reduced side effects compared to existing treatments.

In addition to its medicinal applications, (2,4-Difluoro-3-methylphenyl)(methyl)sulfane has found utility in materials science. The compound's unique electronic properties make it an attractive candidate for the synthesis of advanced materials with tailored optical and electronic characteristics. Researchers at Stanford University have reported the use of this compound in the development of organic light-emitting diodes (OLEDs) with enhanced efficiency and stability. The fluorine atoms contribute to improved charge transport properties, while the sulfane group enhances the material's photostability.

The environmental impact of (2,4-Difluoro-3-methylphenyl)(methyl)sulfane is another important consideration. Studies have shown that the compound has low toxicity and minimal environmental persistence when used under controlled conditions. However, proper handling and disposal practices are essential to ensure environmental safety. Industrial guidelines recommend using appropriate personal protective equipment (PPE) and following standard safety protocols during handling and storage.

In conclusion, (2,4-Difluoro-3-methylphenyl)(methyl)sulfane (CAS No. 1807192-63-7) is a versatile compound with a wide range of potential applications in medicinal chemistry, materials science, and other fields. Its unique chemical structure and properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new possibilities for this compound, it is likely that its importance will only continue to grow in the coming years.